2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)phenyl 4-nitrobenzoate

• IUPAC Name: [2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)phenyl] 4-nitrobenzoate
• InChI: InChI=1S/C22H16N2O6/c25-20-18-13-5-6-14(11-13)19(18)21(26)23(20)16-3-1-2-4-17(16)30-22(27)12-7-9-15(10-8-12)24(28)29/h1-10,13-14,18-19H,11H2
• InChI Key: FXUAGKWMODMEET-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=CC=C4OC(=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C22H16N2O6
• Molecular Weight: 404.4 g/mol

Description

2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)phenyl 4-nitrobenzoate is a chemical compound that has gained attention in scientific research due to its potential use in various applications.

Scientific Research Applications

Synthesis and Structural Analysis

The compound has been used in various synthetic processes. For example, it has been involved in the synthesis of 4-azatricyclo[5.2.1.02,6]dec-8-ene and its subsequent reactions with different benzoyl chlorides, leading to the formation of tricyclic amides. These amides were then epoxidated with peroxyphthalic acid. The structural elucidation of these compounds was achieved using IR, 1H and 13C NMR spectroscopy, and mass spectrometry (Kas’yan et al., 2005).

Chemical Reactions and Mechanisms

The compound has been a subject in studies exploring various chemical reactions and mechanisms. For instance, it has been utilized in the synthesis of new tricyclic heterocycles, where derivatives of the compound underwent specific reactions leading to the formation of novel tricyclic structures. The structure of the synthesized compounds was confirmed through various spectroscopic techniques (Tarabara, Bondarenko, & Kas’yan, 2009).

Electrocatalysis and Sensor Development

This compound has been explored for its potential in electrocatalysis. Studies have been conducted to synthesize and examine derivatives as potential precursors for electrocatalytic mediators, especially in the context of NADH oxidation. These studies have significant implications for developing biosensors and other analytical devices (Contreras et al., 2020).

Materials Science and Photophysical Properties

In the field of materials science, derivatives of this compound have been synthesized and their properties analyzed. This includes the study of polymers with high photoconductivity and optical nonlinearity, where derivatives of the compound were used to create polymers possessing significant photoconductivity and nonlinear optical properties (Suh & Shim, 2000).